1-(2-Methoxyphenoxy)-2,3-epoxypropane

• IUPAC Name: 2-[(2-methoxyphenoxy)methyl]oxirane
• InChI: InChI=1S/C10H12O3/c1-11-9-4-2-3-5-10(9)13-7-8-6-12-8/h2-5,8H,6-7H2,1H3
• InChI Key: RJNVSQLNEALZLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC2CO2
• Molecular Formula: C10H12O3
• DSSTOX Substance ID: DTXSID601292484
• Molecular Weight: 180.20 g/mol
• CAS RN: 2210-74-4

Description

“1-(2-Methoxyphenoxy)-2,3-epoxypropane” is a chemical compound with the molecular formula C10H12O3 and a molecular weight of 180.20 g/mol. It is also known as Glycidyl 2-Methoxyphenyl Ether.

Synthesis Analysis

The synthesis of this compound has been studied in the context of creating nonracemic crown ethers. Capable of spontaneous resolution, rac-3-(2-methoxyphenoxy)propane-1,2-diol, guaifenesin 1 has been proposed as a cheap and readily available enantiopure precursor for the synthesis of these ethers.

Chemical Reactions Analysis

In the context of vanillin production, a pathway involving an enol ether with a C2 side chain, 2-methoxy-4-[(2-methoxyphenoxy)-ethenyl]-phenol C2EE, as an intermediate, has been proposed. In this pathway, C2EE is produced by the non-oxidative degradation of GG by alkali.

Scientific Research Applications

Use in Pharmaceutical Industry

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Antioxidant Activity

. This suggests that the compound could have potential antioxidant activity.

Use in Chemical Reactions

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Use in Green Chemistry

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Use in Hydrodeoxygenation

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Mechanism of Action

Target of Action

1-(2-Methoxyphenoxy)-2,3-epoxypropane, also known as Guaiacol Glycidyl Ether, is a compound that has been identified as an impurity in the pharmaceutical preparation of guaifenesin

Mode of Action

It is known that the compound is involved in the acidolysis of lignin, a complex organic polymer . In this process, the compound undergoes a reaction with acids such as HBr, HCl, or H2SO4 .

Biochemical Pathways

The compound plays a role in the degradation of lignin, a complex organic polymer found in the cell walls of plants . It is involved in the acidolysis of lignin, a process that results in the cleavage of the β-O-4 bond in lignin . This process is part of the larger biochemical pathway of lignin degradation, which is crucial for the recycling of plant material in the environment.

Pharmacokinetics

Methocarbamol, a compound with a similar structure, has been studied . In healthy volunteers, the plasma clearance of methocarbamol ranges between 0.20 and 0.80 L/h/kg, the mean plasma elimination half-life ranges between 1 and 2 hours, and the plasma protein binding ranges between 46% and 50% . Methocarbamol is metabolized via dealkylation and hydroxylation . Essentially all methocarbamol metabolites are eliminated in the urine .

Result of Action

The primary result of the action of Guaiacol Glycidyl Ether is the cleavage of the β-O-4 bond in lignin during the process of acidolysis . This results in the depolymerization of lignin, breaking it down into smaller, more manageable compounds .

Action Environment

The action of Guaiacol Glycidyl Ether is influenced by environmental factors such as pH and temperature . The compound is used in aqueous solutions at specific concentrations and temperatures for the acidolysis of lignin . The presence of specific acids, such as HBr, HCl, or H2SO4, is also necessary for the compound’s action .

Safety and Hazards

The safety data sheet for a related compound, 3-(2-Methoxyphenoxy)-1,2-propanediol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for “1-(2-Methoxyphenoxy)-2,3-epoxypropane” and related compounds could involve their use in the production of bio-based isocyanates. This could have significant implications for the plastics industry, particularly in the production of polyurethanes.

Synthesis routes and methods I

Procedure details

Guaiacol (8.6 g, 69 mmol), potassium t-butoxide (7.8 g, 69 mmol), epichlorohydrin (19.3 g, 209 mmol), and 18-crown-6 (0.8 g) were mixed in t-butanol (100 ml) and heated to 50° C. for 2 h. Water was added and the product was extracted with two portions of dichlorometane. Washing with water, twice, was followed by drying and evaporation. Quantitative yield.

Synthesis routes and methods II

Procedure details

To 2-methoxyphenol(76 g) dissolved in about 60 ml of water and 200 ml of dioxane containing 29 g of sodium hydroxide is slowly added a large excess of epichlorohydrin (80 g). The solution is stirred at reflux temperature for 3 hrs. The mixture is diluted with ether, washed with two portions of water and dried using anhydrous magnesium sulfate. Evaporation of the dried extract, followed by distillation of the residue produced the product, 1-(2-methoxyphenoxy)-2,3-epoxypropane.